Cas no 217798-39-5 (Ethaselen)

• Product Name: Ethaselen
• CAS No: 217798-39-5
• MF: C₁₆H₁₂N₂O₂Se₂
• MW: 422.19868183136
• CID: 5071526
• PubChem ID: 10387485
• Update Time: 2026-03-01

Ethaselen Chemical and Physical Properties

Names and Identifiers

• ethaselen
• 4Q2EZS1IWG
• 2-[2-(3-oxo-1,2-benzoselenazol-2-yl)ethyl]-1,2-benzoselenazol-3-one
• (1,2-bis(1,2-benzisoselenazolone-3(2H)-ketone))ethane
• US8592468, EbSe14
• BDBM50385303
• DB15051
• 2,2'-Ethylenebis[1,2-benzisoselenazole-3(2H)-one]
• 2,2'-(ethane-1,2-diyl)bis(benzo[d][1,2]selenazol-3(2H)-one) .
• 1,2-Benzisoselenazol-3(2H)-one, 2,2'-(1,2-ethanediyl)bis-
• AKOS040757392
• CHEMBL2035460
• G17158
• 2-[2-(3-oxo-2,3-dihydro-1,2-benzoselenazol-2-yl)ethyl]-2,3-dihydro-1,2-benzoselenazol-3-one
• SCHEMBL3561403
• BBSKE cpd
• 2,2'-(1,2-ETHANEDIYL)BIS(1,2-BENZISOSELENAZOL-3(2H)-ONE)
• DA-73215
• EX-A5107
• HY-116749
• CS-0066457
• Bbske
• UNII-4Q2EZS1IWG
• Ethaselen-1
• Compound eb
• 1, 2-(Bis (1, 2-Benzisoselenazolone-3 (2H)-Ketone)) Ethane
• Shuang-xi-zuo-wan-1
• 2-(2-(3-oxo-2,3-dihydro-1,2-benzoselenazol-2-yl)ethyl)-2,3-dihydro-1,2-benzoselenazol-3-one
• 217798-39-5
• 1, 2-[Bis (1, 2-Benzisoselenazolone-3 (2H)-Ketone)] Ethane
• Ethaselen

• Inchi： 1S/C16H12N2O2Se2/c19-15-11-5-1-3-7-13(11)21-17(15)9-10-18-16(20)12-6-2-4-8-14(12)22-18/h1-8H,9-10H2
• InChI Key： SFFSGPCYJCMDJM-UHFFFAOYSA-N
• SMILES： [Se]1C2C=CC=CC=2C(N1CCN1C(C2C=CC=CC=2[Se]1)=O)=O

Computed Properties

• Exact Mass: 423.92292 g/mol
• Monoisotopic Mass: 423.92292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• Molecular Weight: 422.2